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Introduction

BAY 1892005 is a novel small molecule that has been identified as a regulator of the tumor
suppressor protein p53. Specifically, it targets and modulates the condensate-like states of
mutant p53, a protein implicated in a vast number of human cancers. Unlike conventional
approaches that aim to reactivate mutant p53's transcriptional functions, BAY 1892005 acts on
the physical properties of p53 protein aggregates, leading to the dissolution of these structures.
This whitepaper provides a technical overview of the reported anti-cancer activities of BAY
1892005, detailing its mechanism of action, preclinical data in specific cancer cell lines, and the
underlying experimental methodologies.

Mechanism of Action

The tumor suppressor p53 plays a critical role in preventing cancer formation by controlling cell
cycle arrest, apoptosis, and DNA repair.[1] Mutations in the TP53 gene can lead to the
production of a dysfunctional protein that not only loses its tumor-suppressive functions but can
also gain oncogenic properties. These mutant p53 proteins often misfold and form aggregates
or condensates within the cell nucleus.[2]
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BAY 1892005 has been shown to directly interact with and modulate these mutant p53
condensates.[2] Its mechanism of action involves:

 Direct Binding to Mutant p53: Mass spectrometry analysis has confirmed that BAY 1892005
covalently binds to specific p53 mutants, including p53R175H and p53Y220C. This direct
interaction is a key step in its ability to alter the physical state of the protein.[2]

 Stabilization of p53 Protein: The compound has been observed to stabilize both wild-type
p53 (p53WT) and the mutant p53Y220C.[2] This stabilization may prevent the protein from
adopting a misfolded conformation prone to aggregation.

» Dissolution of Mutant p53 Condensates: Time-lapse imaging of cancer cells has
demonstrated that treatment with BAY 1892005 leads to the rapid dissolution of pre-formed
structural mutant p53 condensates.[2] However, it is important to note that this action does
not lead to the reactivation of the mutant p53's transcriptional activity.[3][4]

This unique mechanism of modulating the physical state of mutant p53 aggregates, rather than
restoring its function, represents a novel therapeutic strategy for cancers harboring specific
TP53 mutations.

In Vitro Anti-Cancer Activity

The anti-proliferative effects of BAY 1892005 have been evaluated in cancer cell lines with
known p53 mutations. The available quantitative data is summarized in the table below.

p53 Mutation

Cell Line Cancer Type IC50 (pM) Reference
Status
Hepatocellular
Huh7 , p53Y220C 11.2 [3]
Carcinoma

Non-Small Cell
H358 p53-null 111 [3]
Lung Cancer

Table 1: Anti-proliferative Activity of BAY 1892005 in Cancer Cell Lines
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The data indicates that BAY 1892005 exhibits anti-proliferative activity in the low micromolar
range in these cell lines. The activity in the p53-null H358 cell line suggests that the effects of
BAY 1892005 may not be exclusively dependent on the presence of a mutant p53 protein and

could involve other mechanisms, which warrants further investigation.

Signaling Pathways and Experimental Workflows

To visualize the proposed mechanism of action and a general experimental workflow for

assessing compounds like BAY 1892005, the following diagrams are provided.
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Proposed Mechanism of BAY 1892005
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General Experimental Workflow

Experimental Protocols

While specific, detailed protocols for the studies on BAY 1892005 are not publicly available, the
following outlines the general methodologies for the key experiments cited.

Cell Proliferation Assay (e.g., MTT or CellTiter-Glo®)

o Cell Seeding: Cancer cell lines (e.g., Huh7, H358) are seeded in 96-well plates at a
predetermined density and allowed to adhere overnight.
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Compound Treatment: A serial dilution of BAY 1892005 is prepared and added to the wells.
A vehicle control (e.g., DMSO) is also included.

Incubation: The plates are incubated for a specified period (e.g., 72 hours) under standard
cell culture conditions (37°C, 5% CO2).

Viability Assessment:

o MTT Assay: MTT reagent is added to each well and incubated to allow for the formation of
formazan crystals by metabolically active cells. The crystals are then solubilized, and the
absorbance is measured at a specific wavelength.

o CellTiter-Glo® Assay: A reagent containing luciferase and its substrate is added to the
wells to measure ATP levels, which correlate with the number of viable cells.
Luminescence is measured using a plate reader.

Data Analysis: The absorbance or luminescence values are normalized to the vehicle
control, and IC50 values are calculated using non-linear regression analysis.

Mass Spectrometry for Covalent Binding Analysis

Protein Incubation: Recombinant mutant p53 protein (e.g., p53R175H) is incubated with BAY
1892005 under specific buffer and temperature conditions for a defined period.

Sample Preparation: The protein-compound mixture is prepared for mass spectrometry
analysis, which may involve desalting and concentration steps.

Mass Spectrometry Analysis: The sample is analyzed using a high-resolution mass
spectrometer (e.g., ESI-Q-TOF).

Data Interpretation: The resulting mass spectra are analyzed for a mass shift in the protein
corresponding to the molecular weight of BAY 1892005, which would indicate covalent
binding.

Time-Lapse Microscopy for p53 Condensate Dissolution

» Cell Transfection: Cancer cells are transiently transfected with a plasmid encoding a

fluorescently tagged mutant p53 (e.g., GFP-p53R175H).
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Live-Cell Imaging Setup: The transfected cells are plated on a glass-bottom dish suitable for
live-cell imaging and placed in a microscope incubator chamber that maintains optimal
temperature, humidity, and CO2 levels.

Baseline Imaging: Pre-treatment images are acquired to visualize the existing mutant p53
condensates.

Compound Addition: BAY 1892005 is added to the cell culture medium.

Time-Lapse Imaging: Images are captured at regular intervals over a period of several hours
to observe the dynamics of the p53 condensates in response to the compound.

Image Analysis: The acquired images are analyzed to quantify changes in the number, size,
and intensity of the fluorescent p53 condensates over time.

Conclusion and Future Directions

BAY 1892005 represents a promising new approach in the development of targeted cancer
therapies. Its unique mechanism of modulating the physical state of mutant p53 condensates
has shown anti-proliferative activity in preclinical models of hepatocellular carcinoma and non-
small cell lung cancer.

Further research is needed to fully elucidate the therapeutic potential of BAY 1892005. Key
areas for future investigation include:

» Expansion of Cancer Type Profiling: Evaluating the activity of BAY 1892005 across a
broader panel of cancer cell lines with different p53 mutations to identify the most responsive
cancer types.

In Vivo Efficacy Studies: Conducting xenograft studies in animal models to assess the anti-
tumor efficacy, pharmacokinetics, and pharmacodynamics of BAY 1892005 in a whole-
organism setting.

Elucidation of Downstream Pathways: Investigating the cellular signaling pathways that are
affected by the dissolution of mutant p53 condensates to better understand the molecular
basis of its anti-proliferative effects.
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o Combination Therapy Studies: Exploring the potential synergistic effects of BAY 1892005
with other anti-cancer agents, such as chemotherapy or other targeted therapies.

The continued investigation of BAY 1892005 and similar p53 condensate modulators holds the
potential to open new avenues for the treatment of cancers driven by TP53 mutations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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